4-(4-Aminophenoxy)pyridine

Specification

• CAS No.: 102877-78-1
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 4-pyridin-4-yloxyaniline
• Standard InChI: InChI=1S/C11H10N2O/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11/h1-8H,12H2
• Standard InChI Key: IHAFMSZIVGDZTC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)OC2=CC=NC=C2
• Canonical SMILES: C1=CC(=CC=C1N)OC2=CC=NC=C2

Introduction

Chemical Properties and Structure

4-(4-Aminophenoxy)pyridine is an aromatic compound with the molecular formula C11H10N2O and a molecular weight of 186.21 g/mol. The structure consists of a pyridine ring connected to a phenyl group through an oxygen atom, with an amino group at the para position of the phenyl ring. This arrangement creates a molecule with interesting chemical reactivity and potential for functionalization.

The compound has several identification parameters that are important for chemical cataloging and reference purposes:

Parameter	Value
CAS Number	102877-78-1
Molecular Formula	C11H10N2O
Molecular Weight	186.21 g/mol
MDL Number	MFCD06825431

Nomenclature and Synonyms

The compound is known by several names in chemical databases and literature:

• 4-(4-AMINOPHENOXY)PYRIDINE (primary name)

• 4-(Pyridin-4-yloxy)aniline

• 4-(4-Pyridyloxy)aniline

• 4-(pyridin-4-yloxy)aniline

• 4-(Pyridin-4-yloxy)phenylamine

• BENZENAMINE, 4-(4-PYRIDINYLOXY)-

These various nomenclatures reflect different systematic naming approaches but refer to the same chemical entity.

Classification Parameter	Designation
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H302-H315-H319-H335
Precautionary Statements	P261-P305+P351+P338
Hazard Codes	Xn
Risk Statements	22-43
Safety Statements	36/37
HS Code	2933399990

The GHS07 symbol indicates that the compound may cause irritation to skin, eyes, and respiratory system.

Applications and Related Compounds

4-(4-Aminophenoxy)pyridine serves as an important building block in organic synthesis, particularly in pharmaceutical research and development.

Pharmaceutical Intermediates

The compound appears to be valuable as a precursor in the synthesis of pharmaceutical compounds:

• It serves as an intermediate in the synthesis of various bioactive molecules

• It is structurally related to 4-(4-Aminophenoxy)-N-methylpicolinamide, which is an intermediate in the synthesis of Sorafenib, an anti-cancer drug

• The amino group provides a reactive site for further functionalization, making it useful in the creation of more complex molecular structures

Related Compounds

Several structurally related compounds have been identified in pharmaceutical and chemical research:

• 4-(4-Aminophenoxy)-N-methylpicolinamide (CAS: 284462-37-9) - A Sorafenib intermediate with melting point 110-112°C

• 4-(4-Aminophenoxy)pyridine-2-carboxamide (CAS: 284462-80-2) - Another related compound with potential pharmaceutical applications

• 2,6-bis(4-(4-aminophenoxy)phenyl)pyridine - A more complex structure used in the synthesis of polyimides with special properties

These related compounds demonstrate the versatility of the aminophenoxy-pyridine scaffold in various applications.

Supplier	Location	Contact Information
Capot Chemical Co.,Ltd.	China	+86-(0)57185586718
Alchem Pharmtech,Inc.	United States	8485655694
Career Henan Chemical Co	China	+86-0371-86658258
Fuxin Pharmaceutical	China	+86-021-021-50872116
Shanghai Fine Biotech Co Ltd	China	+8618717800556
Nextpeptide Inc	China	+86-0571-81612335
Hefei TNJ Chemical Industry Co.,Ltd.	China	+86-0551-65418684
Amadis Chemical Company Limited	China	571-89925085

This global distribution network indicates the compound's relevance in chemical research and industrial applications.

Analytical Characterization

While detailed analytical data for 4-(4-Aminophenoxy)pyridine is limited in the provided search results, certain analytical methods would typically be used to characterize this compound.

Spectroscopic Identification

Standard analytical methods for characterizing 4-(4-Aminophenoxy)pyridine would likely include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy - Both 1H and 13C NMR would provide structural confirmation

• Infrared (IR) Spectroscopy - Expected to show characteristic bands for amino groups (3300-3500 cm-1) and ether linkages (1100-1300 cm-1)

• Mass Spectrometry - Would confirm the molecular weight of 186.21 g/mol

• UV-Visible Spectroscopy - Would provide information about electronic transitions in the molecule

These analytical techniques would be essential for confirming the structure and purity of the compound for research and industrial applications.